Cas no 2229481-44-9 (methyl 5-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229481-44-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6437779
• PubChem ID: 165647945
• Update Time: 2025-05-26

methyl 5-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
• 2229481-44-9
• EN300-1739179

• Inchi： 1S/C10H15N3O2/c1-7(4-5-11)9-8(10(14)15-3)6-12-13(9)2/h6H,1,4-5,11H2,2-3H3
• InChI Key： UEBHKNIDLBJYQW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C(=C)CCN)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(4-Aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No 2229481-44-9): A Comprehensive Overview

The compound methyl 5-(4-amino-but-1-en-2-yl)-1-methyl-1H-pyrazole-4-carboxylate, identified by the CAS registry number 2229481-44-9, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrazole ring, a substituted butenyl group, and a methyl ester functional group, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 5-(4-amino-but-1-en-2-yl)-1-methyl-pyrazole carboxylate. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also minimize the environmental footprint, aligning with the growing demand for sustainable chemical practices. The compound's synthesis has been documented in several peer-reviewed journals, highlighting its importance in both academic and industrial settings.

One of the most promising applications of methyl 5-(4-amino-but-enyl)-pyrazole carboxylate lies in its potential as a precursor for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a candidate for therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to act as a scaffold for bioisosteric replacements has opened new avenues for drug design.

In the agricultural sector, methyl 5-(4-amino-but-enyl)-pyrazole carboxylate has shown potential as a lead compound for developing eco-friendly pesticides. Its structural features allow for selective interactions with pest-specific molecular targets, reducing the risk of off-target effects and environmental contamination. Field trials conducted in controlled environments have indicated promising results in terms of efficacy and safety profiles.

The compound's unique chemical properties also make it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of developing novel catalysts for organic transformations. Furthermore, its fluorescent properties under certain conditions suggest potential uses in sensing technologies and bioimaging applications.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of methyl 5-(4-amino-but-enyl)-pyrazole carboxylate. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This characteristic is particularly important for its application in agrochemicals and pharmaceuticals, where environmental impact is a critical consideration.

In conclusion, methyl 5-(4-amino-but-enyl)-pyrazole carboxylate (CAS No 2229481-44) is a multifaceted compound with significant potential across various domains of science and technology. Its versatile structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science.